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Introduction

Propionyl bromide (CsHsBrO) is a colorless to light brown liquid and a highly reactive acyl
bromide.[1][2] It serves as a valuable reagent in organic synthesis, particularly for the
introduction of the propionyl group. However, its utility is matched by its significant hazards,
including flammability, corrosivity, and violent reactivity with water.[2][3][4] These application
notes provide detailed procedures for the safe handling and quenching of propionyl bromide
to ensure the safety of laboratory personnel and the integrity of experimental work.

Hazard Summary

Propionyl bromide is classified as a hazardous substance and requires careful handling in a
controlled laboratory environment.[3] Key hazards include:

» Flammability: It is a flammable liquid and vapor.[1][5][6] Vapors can form explosive mixtures
with air and may travel to an ignition source and flash back.[6]

» Corrosivity: It causes severe skin burns and eye damage.[1][3][5] Direct contact can lead to
deep, slow-healing burns.[3]

» Reactivity with Water: Propionyl bromide reacts violently with water, liberating toxic and
corrosive hydrogen bromide gas.[2][3][4][6] This reaction is exothermic and can cause
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splattering.

 Inhalation Toxicity: Inhalation of vapors can cause corrosive injuries to the upper respiratory
tract and lungs.[1][2]

Quantitative Data Summary

Property Value Source
Molecular Weight 136.98 g/mol [1]
Boiling Point 103-104 °C [4]
Density 1.521 g/mL at 25 °C [4]
Refractive Index n20/D 1.455 [4]
Flash Point 52 °C [4]

Experimental Protocols
Safe Handling and Storage Protocol

Objective: To outline the necessary precautions for handling and storing propionyl bromide to
minimize exposure and risk.

Materials:
e Propionyl bromide
e Chemical fume hood

» Personal Protective Equipment (PPE):

o

Chemical splash goggles and a face shield (8-inch minimum)[3][5]

[¢]

Flame-resistant lab coat

[¢]

Chemical-resistant gloves (inspect before use)[5][7]

o

Closed-toe shoes|[7][8]
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» Appropriately labeled storage containers
« Spill kit (containing absorbent materials like sand, earth, or vermiculite)[3]
Procedure:

e Engineering Controls: All work with propionyl bromide must be conducted in a well-
ventilated chemical fume hood.[3][7] Ensure that a safety shower and eyewash station are
readily accessible.[6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
splash goggles, a face shield, a flame-resistant lab coat, and chemical-resistant gloves.[3][5]
[9] Avoid wearing contact lenses.[3]

e Dispensing: When transferring propionyl bromide, do so slowly and carefully to avoid
splashing. Use only spark-free tools and explosion-proof equipment.[3]

o Storage: Store propionyl bromide in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.[4][5] Keep containers tightly sealed and protected from moisture.
[6] Store away from incompatible materials such as strong oxidizing agents, alkalis, and
alcohols.[4]

o Spill Management: In case of a spill, evacuate the area and remove all ignition sources.[3]
Contain the spill using an absorbent material like sand or vermiculite.[3] Do not use water.[3]
Collect the absorbed material into a labeled container for proper disposal.[3]

Quenching Protocol for Excess Propionyl Bromide

Objective: To safely neutralize excess or unreacted propionyl bromide. This procedure should
be performed in a chemical fume hood.

Materials:
o Excess propionyl bromide solution

* Inert solvent (e.g., dichloromethane, toluene - ensure it is dry)
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» Quenching agent: A cold, dilute solution of sodium bicarbonate (NaHCOs) or sodium
carbonate (Na2CO:s) in water. Alternatively, a cold solution of a non-nucleophilic base like
triethylamine in an inert solvent can be used for a less vigorous reaction.

» Reaction flask (appropriately sized for the volume to be quenched, should be no more than
half full)

e Stir plate and stir bar
e Dropping funnel

e |ce bath

pH paper or pH meter
Procedure:
e Preparation:

o Place the reaction flask containing the propionyl bromide solution in an ice bath and
begin stirring.

o Ensure the setup is under an inert atmosphere (e.g., nitrogen or argon) if the reaction was
performed under such conditions.

e Slow Addition of Quenching Agent:

o Slowly add the cold, dilute sodium bicarbonate solution dropwise to the stirred propionyl
bromide solution using a dropping funnel. WARNING: The reaction is exothermic and will
release gas (CO3z). Add the quenching agent very slowly to control the reaction rate and
prevent excessive foaming and pressure buildup.

o Monitor the temperature of the reaction mixture and ensure it remains cool.
e Completion of Quenching:

o Continue adding the quenching agent until the evolution of gas ceases and the solution is
no longer acidic.
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o Test the pH of the aqueous layer with pH paper or a pH meter to ensure it is neutral or
slightly basic.

o Work-up:

o Once the quenching is complete, the layers can be separated. The aqueous layer can be
disposed of as aqueous waste, and the organic layer can be washed, dried, and
concentrated as needed.

» Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations.[5]

Visualizations
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Propionyl Bromide Handling and Quenching Workflow
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Caption: Workflow for safe handling and quenching of propionyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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